Cas no 1806670-65-4 (Ethyl 2-(carboxy(hydroxy)methyl)-6-(3-chloropropyl)benzoate)

• Product Name: Ethyl 2-(carboxy(hydroxy)methyl)-6-(3-chloropropyl)benzoate
• CAS No: 1806670-65-4
• MF: C₁₄H₁₇ClO₅
• MW: 300.734783887863
• CID: 4959691
• Update Time: 2025-06-28

Ethyl 2-(carboxy(hydroxy)methyl)-6-(3-chloropropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(carboxy(hydroxy)methyl)-6-(3-chloropropyl)benzoate

• Inchi： 1S/C14H17ClO5/c1-2-20-14(19)11-9(6-4-8-15)5-3-7-10(11)12(16)13(17)18/h3,5,7,12,16H,2,4,6,8H2,1H3,(H,17,18)
• InChI Key： RWDLLIDSLDFYHP-UHFFFAOYSA-N
• SMILES： ClCCCC1C=CC=C(C(C(=O)O)O)C=1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 334
• XLogP3: 2.3
• Topological Polar Surface Area: 83.8

Additional information on Ethyl 2-(carboxy(hydroxy)methyl)-6-(3-chloropropyl)benzoate

Ethyl 2-(carboxy(hydroxy)methyl)-6-(3-chloropropyl)benzoate (CAS No. 1806670-65-4): A Comprehensive Overview

Ethyl 2-(carboxy(hydroxy)methyl)-6-(3-chloropropyl)benzoate (CAS No. 1806670-65-4) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its carboxy, hydroxy, and chloropropyl functional groups, which confer it with a range of interesting properties and reactivity profiles.

The structure of Ethyl 2-(carboxy(hydroxy)methyl)-6-(3-chloropropyl)benzoate is composed of a benzene ring substituted with a carboxy(hydroxy)methyl group at the 2-position and a 3-chloropropyl group at the 6-position. The ethyl ester moiety at the carboxylic acid position adds to its overall complexity and solubility characteristics. This intricate arrangement of functional groups provides a versatile platform for further chemical modifications and derivatizations, making it an attractive candidate for synthetic chemists and medicinal chemists alike.

In the realm of medicinal chemistry, Ethyl 2-(carboxy(hydroxy)methyl)-6-(3-chloropropyl)benzoate has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have explored its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, researchers have investigated its ability to modulate the activity of kinases, which are key enzymes implicated in cancer and inflammatory diseases. The presence of the chloropropyl group has been hypothesized to enhance its binding affinity to target proteins, thereby improving its efficacy as a therapeutic agent.

Moreover, the hydroxy and carboxy groups in Ethyl 2-(carboxy(hydroxy)methyl)-6-(3-chloropropyl)benzoate contribute to its pharmacokinetic properties, such as solubility and metabolic stability. These properties are crucial for optimizing drug delivery and bioavailability. Preclinical studies have demonstrated that this compound exhibits favorable pharmacokinetic profiles, making it a promising candidate for further clinical evaluation.

In addition to its potential in medicinal chemistry, Ethyl 2-(carboxy(hydroxy)methyl)-6-(3-chloropropyl)benzoate has also been explored for its applications in materials science. The presence of multiple functional groups allows for the synthesis of advanced materials with tailored properties. For example, researchers have utilized this compound as a building block for the synthesis of polymers with enhanced mechanical strength and thermal stability. These polymers have potential applications in areas such as electronics, coatings, and biomedical devices.

The synthesis of Ethyl 2-(carboxy(hydroxy)methyl)-6-(3-chloropropyl)benzoate typically involves multi-step procedures that require careful control over reaction conditions to ensure high yields and purity. Common synthetic routes include the esterification of the corresponding acid with ethanol, followed by substitution reactions to introduce the chloropropyl group. Advances in synthetic methodologies have led to more efficient and scalable processes, facilitating the production of this compound on both laboratory and industrial scales.

Recent advancements in analytical techniques have also played a crucial role in characterizing Ethyl 2-(carboxy(hydroxy)methyl)-6-(3-chloropropyl)benzoate. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography are among the techniques commonly employed to confirm its structure and purity. These methods provide detailed insights into the molecular architecture of the compound, enabling researchers to better understand its behavior in different environments.

In conclusion, Ethyl 2-(carboxy(hydroxy)methyl)-6-(3-chloropropyl)benzoate (CAS No. 1806670-65-4) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique combination of functional groups offers a rich platform for further research and development, paving the way for innovative applications in various fields. As ongoing studies continue to unravel its full potential, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.